2-chloro-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C17H17ClFN3O3/c1-21(2)16(11-3-5-12(19)6-4-11)10-20-17(23)14-8-7-13(22(24)25)9-15(14)18/h3-9,16H,10H2,1-2H3,(H,20,23)
• InChI Key: FPNHPIPZOBULFA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)C2=CC=C(C=C2)F
• Molecular Formula: C17H17ClFN3O3
• Molecular Weight: 365.8 g/mol

Description

2-chloro-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-4-nitrobenzamide, also known as CAF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. CAF is a small molecule that belongs to the class of benzamides and has been synthesized using different methods.

Scientific Research Applications

Organic Synthesis Applications

• The compound has been studied for its role in organic synthesis processes. For instance, the irradiation of haloanilines in the presence of aromatics and alkenes leads to heterolytic dehalogenation, illustrating the compound's utility in creating diverse organic structures through photochemical reactions (Fagnoni, Mella, & Albini, 1999).

Medicinal Chemistry and Antitumor Activity

• Novel derivatives of the compound, particularly those featuring variations in substituents like amino, dimethylamino, or fluoro groups, have been prepared and evaluated for their cytostatic activities against various malignant human cell lines. This research highlights the compound's potential in the development of new antitumor agents (Racané et al., 2006).

Photonic Devices and Nonlinear Optical Properties

• The compound's derivatives have been investigated for their third-order nonlinear optical properties, which are crucial for applications in photonic devices. Research indicates that these compounds exhibit promising features such as reverse saturable absorption, making them suitable for photonic applications (Nair et al., 2022).

Environmental Applications

• Additionally, the compound has been involved in studies related to environmental science, such as the complete oxidation of pollutants in water by photoassisted Fenton reactions, demonstrating its relevance in environmental remediation technologies (Pignatello & Sun, 1995).